Cas no 1589-92-0 (1,4-Naphthalenedione, 8-hydroxy-2-methoxy-6-methyl-)

1,4-Naphthalenedione, 8-hydroxy-2-methoxy-6-methyl- structure
1589-92-0 structure
Product Name:1,4-Naphthalenedione, 8-hydroxy-2-methoxy-6-methyl-
CAS No:1589-92-0
MF:C12H10O4
MW:218.205403804779
CID:1337916
PubChem ID:5276616
Update Time:2025-04-20

1,4-Naphthalenedione, 8-hydroxy-2-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione, 8-hydroxy-2-methoxy-6-methyl-
    • 8-Hydroxy-2-methoxy-6-methyl-1,4-naphthoquinone
    • 8-hydroxy-2-methoxy-6-methyl-1,4-dihydronaphthalene-1,4-dione
    • 3-Methoxy-7-methyljuglone
    • 1589-92-0
    • CHEMBL449429
    • SCHEMBL10402096
    • 8-Hydroxy-2-methoxy-6-methyl-1,4-naphthalenedione
    • 8-hydroxy-2-methoxy-6-methyl-naphthalene-1,4-dione
    • 8-hydroxy-2-methoxy-6-methylnaphthalene-1,4-dione
    • CHEBI:174105
    • 8-Hydroxy-2-methoxy-6-methylnaphthalene-1,4-dione, 9CI
    • DTXSID101235394
    • Inchi: 1S/C12H10O4/c1-6-3-7-8(13)5-10(16-2)12(15)11(7)9(14)4-6/h3-5,14H,1-2H3
    • InChI Key: KDBWUCIHUALFON-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C2=CC(C)=CC(=C2C1=O)O)=O

Computed Properties

  • Exact Mass: 218.0579
  • Monoisotopic Mass: 218.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Melting Point: 210-211°C
  • PSA: 63.6
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